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Compound of Interest |

Compound Name: Tandospirone Acid Metabolite-d6
Cat. No.: B15561320
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of
tandospirone and its metabolites, with a specific focus on available data for Tandospirone
Acid Metabolite-d6. The information is curated for an audience in drug development and
scientific research, presenting quantitative data in structured tables, detailing experimental
protocols, and visualizing key pathways and workflows.

Characterization of Tandospirone Acid Metabolite-
d6

Tandospirone Acid Metabolite-d6 is a deuterated derivative of a potential metabolite of
tandospirone. While extensive characterization data for this specific metabolite is not widely
available in peer-reviewed literature, its existence as a research chemical is confirmed by
commercial suppliers.

Physicochemical Properties

The fundamental physicochemical properties of Tandospirone Acid Metabolite-d6, as
obtained from supplier information, are summarized below.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15561320#bc-rfq
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value
Chemical Formula C13H11D6NOa4
Molecular Weight 257.31 g/mol
CAS Number 2012598-82-0

Postulated Metabolic Pathway

The "Tandospirone Acid Metabolite" is likely formed through the oxidative metabolism of the
parent drug, tandospirone. The proposed metabolic pathway involves the cleavage of the butyl
chain that links the piperazine moiety to the tricyclic imide core, followed by oxidation to a

D

Tandospirone

carboxylic acid.

Oxidative Cleavage &
Oxidation

E—(Z-pyrimidinyl)piperazine (1-PPD El'andospirone Acid Metabolita

Click to download full resolution via product page

N-dealkylation

Caption: Postulated metabolic pathway of Tandospirone.

Characterization of Tandospirone

Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. Its
mechanism of action is primarily attributed to its partial agonism at the 5-HT1a receptor.

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b15561320/docs?utm_src=pdf-body-img#in-depth-technical-guide-characterization-of-tandospirone-and-its-metabolites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Chemical Formula

C21H29Ns502

Molar Mass 383.496 g-mol—?
(1R,2R,6S,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-

IUPAC Name 1-yllbutyl}-4-azatricyclo[5.2.1.02,6|decane-3,5-
dione

CAS Number 87760-53-0

Pharmacokinetic Parameters

The pharmacokinetic profile of tandospirone is characterized by rapid absorption and

elimination.[1]

Value (in rats, following intragastric

Parameter .. .
administration)

tmax 0.161£0.09 h

ta/2 1.380+0.46 h

AUC(0-) 114.7 + 41 ng/mL*h

Absolute Bioavailability

0.24%

Receptor Binding Affinity

Tandospirone exhibits high affinity for the serotonin 1A receptor.
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Receptor Ki (nM)
5-HT1a 275
5-HT2a 1,300 + 200
o1-adrenergic 1,600 + 80
oz-adrenergic 1,900 + 400
D2 1,700 + 300

Characterization of 1-(2-pyrimidinyl)-piperazine (1-

PP)

1-PP is the major active metabolite of tandospirone, formed through N-dealkylation.[1] It
contributes to the overall pharmacological profile of tandospirone administration.

Pharmacokinetic Parameters

Value (in rats, following intragastric

Parameter - . .
administration of tandospirone)
ta/2 3-5 hours
Approximately 16.38-fold higher than that of
AUC(0-)

tandospirone

Receptor Binding Affinity

1-PP shows a different receptor binding profile compared to the parent drug, with a higher

affinity for az-adrenergic receptors.[1]
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Receptor Binding Affinity
oz-adrenergic High
Serotoninia Low
Serotoninz Low
ai-adrenergic Low
Benzodiazepine Low

Experimental Protocols
HPLC-MS/MS Method for the Determination of
Tandospirone and 1-PP

A sensitive and selective HPLC-MS/MS method has been established for the simultaneous
determination of tandospirone and its major active metabolite, 1-PP, in biological matrices.[1]

Sample Preparation

Plasma Sample P> Liquid-Liquid Extraction
HPLC Separation MS/MS Detection
— -
eSS =1 c18 column | Electrospray lonization (ESI) P> Tandem Mass Spectrometer

(0.2% Formic Acid)

Click to download full resolution via product page
Caption: Workflow for HPLC-MS/MS analysis of Tandospirone and 1-PP.

Instrumentation:

o Chromatography System: High-Performance Liquid Chromatography (HPLC) system.
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e Mass Spectrometer: Tandem mass spectrometer.
e lon Source: Electrospray lonization (ESI).
e Column: C18 analytical column (e.g., CAPCELL PAK C18, 5 ym, 2.0 mm I.D. x 50 mm).[1]

Chromatographic Conditions:

Mobile Phase: A binary gradient of acetonitrile and water containing 0.2% formic acid.[1]

Flow Rate: 0.4 mL/min.[1]

Column Temperature: 40°C.[1]

Injection Volume: 10 pL.[1]
Sample Preparation:

e Method: Liquid-liquid extraction is a common method for extracting the analytes from plasma
samples.

Signaling Pathways

The primary pharmacological effect of tandospirone is mediated through its interaction with the
5-HT1a receptor, a G-protein coupled receptor.
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Caption: Simplified 5-HT1A receptor signaling pathway for Tandospirone.

As a partial agonist, tandospirone binds to and activates the 5-HT1a receptor, but with a lower
intrinsic activity than the endogenous ligand, serotonin. This activation leads to the inhibition of
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adenylyl cyclase, a decrease in intracellular cyclic adenosine monophosphate (CAMP) levels,
and subsequent downstream effects on protein kinase A (PKA) and ion channel activity,
ultimately resulting in neuronal hyperpolarization and a reduction in neuronal firing rate. This
modulation of the serotonergic system is believed to underlie its anxiolytic and antidepressant
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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